Cas no 2287263-18-5 (4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid)

4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid structure
2287263-18-5 structure
Product Name:4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
CAS No:2287263-18-5
MF:C15H19NO4
MW:277.3156645298
CID:6282814
PubChem ID:137944873
Update Time:2025-07-20

4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2287263-18-5
    • 1-[(benzyloxy)carbonyl]-4-ethylpyrrolidine-2-carboxylic acid
    • 4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
    • EN300-6747282
    • Inchi: 1S/C15H19NO4/c1-2-11-8-13(14(17)18)16(9-11)15(19)20-10-12-6-4-3-5-7-12/h3-7,11,13H,2,8-10H2,1H3,(H,17,18)
    • InChI Key: AKEHDVCFOTWGNV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CC(CC)CC1C(=O)O)=O

Computed Properties

  • Exact Mass: 277.13140809g/mol
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8Ų

4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid Pricemore >>

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Additional information on 4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid (CAS No. 2287263-18-5)

4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid (CAS No. 2287263-18-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both ethyl and phenylmethoxycarbonyl functional groups enhances its potential applications in medicinal chemistry, particularly in the development of enzyme inhibitors and bioactive molecules.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in designing novel therapeutics. Researchers are particularly interested in 4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid for its unique structural features, which may contribute to improved pharmacokinetic properties. The compound’s carboxylic acid moiety allows for further derivatization, making it a valuable intermediate in synthetic chemistry. Its CAS number, 2287263-18-5, is frequently searched in academic and industrial databases, reflecting its growing relevance.

The synthesis of 4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid involves multi-step organic reactions, including N-protection and carboxylation strategies. These methods are often optimized for yield and purity, as the compound’s applications require high-quality standards. With the rise of green chemistry trends, researchers are also exploring eco-friendly synthesis routes for such derivatives, aligning with global sustainability goals.

From a commercial perspective, CAS No. 2287263-18-5 is often listed in catalogs of fine chemicals and pharmaceutical intermediates. Its potential as a building block for drug candidates has led to collaborations between academic institutions and biotech firms. Additionally, the compound’s stability under various conditions makes it suitable for long-term storage and transportation, addressing logistical challenges in the supply chain.

As the scientific community continues to explore pyrrolidine derivatives, 4-Ethyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid stands out for its balanced properties. Future research may focus on its biological activity profiles or its integration into peptide mimetics, a hot topic in drug design. For those seeking detailed analytical data or procurement options, the CAS number 2287263-18-5 serves as a critical identifier in global chemical databases.

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